Cas no 1245772-68-2 (4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole)

4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole structure
1245772-68-2 structure
Product Name:4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
CAS No:1245772-68-2
MF:C6H6BrF3N2
MW:243.024450778961
MDL:MFCD15976413
CID:3042460
PubChem ID:50896586
Update Time:2025-04-21

4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
    • DTXSID501235039
    • 1245772-68-2
    • MFCD15976413
    • DPIASTGKYPRSIE-UHFFFAOYSA-N
    • SCHEMBL17066899
    • VZB77268
    • AKOS005169287
    • 4-BROMO-1-ETHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
    • 1H-Pyrazole, 4-bromo-1-ethyl-3-(trifluoromethyl)-
    • STL584304
    • EN300-232456
    • MDL： MFCD15976413
    • Inchi： 1S/C6H6BrF3N2/c1-2-12-3-4(7)5(11-12)6(8,9)10/h3H,2H2,1H3
    • InChI Key： DPIASTGKYPRSIE-UHFFFAOYSA-N
    • SMILES： BrC1=CN(CC)N=C1C(F)(F)F

Computed Properties

  • Exact Mass: 241.96665Da
  • Monoisotopic Mass: 241.96665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.8Ų

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4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1245772-68-2)4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
Order Number:A1110515
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:56
Price ($):203.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1245772-68-2)4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
A1110515
Purity:99%
Quantity:10g
Price ($):203.0
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